Urea phosphate

Catalog No.
S3720458
CAS No.
4861-19-2
M.F
CH7N2O5P
M. Wt
158.05 g/mol
Availability
* This item is exclusively intended for research purposes and is not designed for human therapeutic applications or veterinary use.
Urea phosphate

CAS Number

4861-19-2

Product Name

Urea phosphate

IUPAC Name

phosphoric acid;urea

Molecular Formula

CH7N2O5P

Molecular Weight

158.05 g/mol

InChI

InChI=1S/CH4N2O.H3O4P/c2-1(3)4;1-5(2,3)4/h(H4,2,3,4);(H3,1,2,3,4)

InChI Key

DZHMRSPXDUUJER-UHFFFAOYSA-N

SMILES

C(=O)(N)N.OP(=O)(O)O

Canonical SMILES

C(=O)(N)N.OP(=O)(O)O

Enhancing Nutrient Delivery

  • Improved Efficiency in Saline Soils

    Studies show urea phosphate can be more effective than traditional fertilizers in saline-alkali soils []. Its acidic nature helps lower soil pH, making phosphorus more available for plant uptake. This is particularly beneficial in regions with high soil salinity, a major agricultural challenge [].

  • Foliar Application for Targeted Delivery

    Research suggests that foliar application (spraying leaves) of urea phosphate solution can be a viable approach alongside traditional soil application []. This targeted delivery method may improve nutrient uptake efficiency, especially under certain conditions like nutrient deficiencies or limited irrigation [].

Optimizing Fertilizer Use

  • Slow-Release Potential

    Scientists are exploring the potential of urea phosphate as a slow-release fertilizer. By combining urea with phosphate, the idea is to control nitrogen release and potentially reduce nitrogen losses from the soil, which can be an environmental concern [].

  • Combined with Biochar for Enhanced Efficiency

    Research is underway on using biochar, a charcoal-like material, as a carrier for urea phosphate. This combination may improve fertilizer efficiency by creating a slow-release mechanism and enhancing nutrient availability to plants over a longer period [].

Physical Description

DryPowder; Liquid

Hydrogen Bond Acceptor Count

5

Hydrogen Bond Donor Count

5

Exact Mass

158.00925833 g/mol

Monoisotopic Mass

158.00925833 g/mol

Heavy Atom Count

9

Melting Point

119.5 °C

UNII

TJR09610O7

Related CAS

52279-68-2
37129-63-8
13186-24-8
60583-37-1

Wikipedia

Urea phosphate

General Manufacturing Information

Pesticide, fertilizer, and other agricultural chemical manufacturing
Urea, phosphate (1:1): ACTIVE
Phosphoric acid, reaction products with urea: INACTIVE

Dates

Modify: 2023-08-20

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